![molecular formula C21H20FN5O3 B2379871 7-(3,4-Dimethoxyphenyl)-2-(4-fluorophenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide CAS No. 538361-37-4](/img/structure/B2379871.png)
7-(3,4-Dimethoxyphenyl)-2-(4-fluorophenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to the class of triazolopyrimidines, which are nitrogen-rich compounds. These compounds are known for their high thermal stability and high energy density . They are widely used in energetic materials, pharmaceuticals, and pesticides .
Molecular Structure Analysis
The compound has a fused ring structure, which is common in triazolopyrimidines . This structure contributes to the compound’s stability and energy density .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Triazolopyrimidines are generally known for their high thermal stability . They also tend to have a high density, which contributes to their high energy density .Scientific Research Applications
Energetic Materials and Explosives
The compound’s fused-ring structure and arrangement of functional groups make it a potential candidate for energetic materials. Recent research has explored derivatives like 3,6-dinitropyrazolo [1,5-a]pyrimidine-5,7-diamine (4) and 5-amino-3,6-dinitropyrazolo [1,5-a]pyrimidin-7(4H)-one (5) . These compounds exhibit excellent thermal stability, high density, and superior detonation performance compared to traditional explosives like TATB and hexanitrostilbene (HNS). The aza-fused structure contributes to their favorable heats of formation, making them promising candidates for next-generation explosives.
Future Directions
Research on triazolopyrimidines is ongoing, with a focus on developing compounds with improved properties for various applications . This includes the development of triazolopyrimidines with higher energy densities for use in energetic materials, as well as triazolopyrimidines with improved biological activity for use in pharmaceuticals .
properties
IUPAC Name |
7-(3,4-dimethoxyphenyl)-2-(4-fluorophenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN5O3/c1-11-17(19(23)28)18(13-6-9-15(29-2)16(10-13)30-3)27-21(24-11)25-20(26-27)12-4-7-14(22)8-5-12/h4-10,18H,1-3H3,(H2,23,28)(H,24,25,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFMWRJUOPWAJQS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(N2C(=NC(=N2)C3=CC=C(C=C3)F)N1)C4=CC(=C(C=C4)OC)OC)C(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(3,4-Dimethoxyphenyl)-2-(4-fluorophenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.